Cas no 154491-55-1 (Beauveriolide I)

• Product Name: Beauveriolide I
• CAS No: 154491-55-1
• MF: C₂₇H₄₁N₃O₅
• MW: 487.6
• CID: 211445
• PubChem ID: 9913349
• Update Time: 2024-03-01

Beauveriolide I Chemical and Physical Properties

Names and Identifiers

• Cyclo[L-alanyl-D-leucyl-(3S,4S)-3-hydroxy-4-methyloctanoyl-L-phenylalanyl]
• 1-Oxa-4,7,10-triazacyclotridecane, cyclic peptide deriv.
• Beauveriolide I
• D-Leucine,N-[N-[N-(3-hydroxy-4-methyl-1-oxooctyl)-L-phenylalanyl]-L-alanyl]-, l-lactone, [S-(R*,R*)]-
• BDBM50360304
• HY-N8355
• SCHEMBL15474166
• CHEBI:180490
• (3R,6S,9S,13S)-9-benzyl-13-[(2S)-hexan-2-yl]-6-methyl-3-(2-methylpropyl)-1-oxa-4,7,10-triazacyclotridecane-2,5,8,11-tetrone
• CHEMBL516093
• CS-0143519
• 154491-55-1

• Inchi： 1S/C27H41N3O5/c1-6-7-11-18(4)23-16-24(31)29-21(15-20-12-9-8-10-13-20)26(33)28-19(5)25(32)30-22(14-17(2)3)27(34)35-23/h8-10,12-13,17-19,21-23H,6-7,11,14-16H2,1-5H3,(H,28,33)(H,29,31)(H,30,32)/t18-,19-,21-,22+,23-/m0/s1
• InChI Key： ZKSLFHXTWGEITF-JIORRVSTSA-N
• SMILES： C(C1C=CC=CC=1)[C@H]1C(N[C@H](C(N[C@H](CC(C)C)C(=O)O[C@]([H])([C@@H](C)CCCC)CC(=O)N1)=O)C)=O

Computed Properties

• Exact Mass: 487.30462142g/mol
• Monoisotopic Mass: 487.30462142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides